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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of Neutral Violet, a cationic
triphenylmethane dye also known as Crystal Violet or Gentian Violet, for the staining and
quantification of acidic cellular components. This guide provides a comprehensive overview of
the dye's chemical properties, mechanism of action, experimental protocols, and data
interpretation for the analysis of structures rich in nucleic acids and acidic proteins.

Introduction to Neutral Violet

Neutral Violet is a basic dye that carries a positive charge at physiological pH. This property
dictates its high affinity for negatively charged (acidic) macromolecules within the cell. The
primary targets for Neutral Violet staining are nucleic acids (DNA and RNA) due to their
phosphate backbones, as well as acidic proteins and the contents of acidic organelles such as
lysosomes.[1][2] Its ability to bind to these components makes it a valuable tool for various
applications, from simple cell counting and viability assays to more complex analyses of cellular
structures.[1]
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Physicochemical and Staining Properties

The utility of Neutral Violet in cellular staining is governed by its chemical structure and

spectral characteristics.

Property

Value

Reference

Synonyms

Crystal Violet, Gentian Violet,
Basic Violet 3

[1]

Molecular Formula

C25H30CIN3

[3]

Molar Mass

407.98 g/mol

[3]

Absorption Maximum (Amax)

590.5 nm (in water)

[3]

Molar Extinction Coefficient ()

75,800 cm—*M~t at 590.5 nm

(in water)

[3]

Fluorescence Emission

Maximum

~630 nm (in glycerol, excited
at 550 nm)

[4]

Fluorescence Quantum Yield
(PF)

0.019 (in glycerol)

[4]115]

Apparent Association Constant

Binding Affinity (DNA) (Ka) for Crystal Violet with Calf  [6]
Thymus DNA: 1.5 x 105> M1
Data not readily available.

Binding Affinity (RNA) Expected to bind due to the [7]

polyanionic nature of RNA.

Note: The binding affinity of Neutral Violet to nucleic acids is influenced by ionic strength, with

a strong ionic component to the interaction.[6] The fluorescence quantum yield is low in

agueous solutions but increases in more viscous environments.[4][5]

Mechanism of Staining

Neutral Violet, as a cationic dye, operates on the principle of electrostatic attraction. At

physiological pH, the dye carries a net positive charge, which draws it to negatively charged
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molecules and compartments within the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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